N-(2-methoxyphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide

• Molecular Formula: C17H23N3O3S
• Molecular Weight: 349.4 g/mol
• IUPAC Name: N-(2-methoxyphenyl)-4-(oxolane-2-carbonyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C17H23N3O3S/c1-22-14-6-3-2-5-13(14)18-17(24)20-10-8-19(9-11-20)16(21)15-7-4-12-23-15/h2-3,5-6,15H,4,7-12H2,1H3,(H,18,24)
• InChI Key: SMSNVVCEJBBPAZ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NC(=S)N2CCN(CC2)C(=O)C3CCCO3

Description

N-(2-methoxyphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide, also known as TFMPP, is a chemical compound that has been the subject of scientific research for several years. This compound belongs to the class of piperazine derivatives, which are known to have various biological activities. TFMPP has been found to have several biochemical and physiological effects, making it an interesting compound for research purposes.

Mechanism of Action

The mechanism of action of N-(2-methoxyphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide is not fully understood, but it is known to act as a partial agonist at the serotonin 5-HT1A receptor. This receptor is involved in the regulation of various physiological processes, including mood, anxiety, and appetite. N-(2-methoxyphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide has also been found to interact with other receptors, including the dopamine D2 receptor and the sigma-1 receptor.
Biochemical and Physiological Effects:
N-(2-methoxyphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide has been found to have several biochemical and physiological effects, including the modulation of serotonin and dopamine neurotransmission. It has been shown to increase the release of serotonin and dopamine in the brain, which may contribute to its potential therapeutic effects. N-(2-methoxyphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide has also been found to have anxiogenic and hallucinogenic effects, which may limit its use as a therapeutic agent.

Advantages and Limitations for Lab Experiments

N-(2-methoxyphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide has several advantages for use in laboratory experiments, including its ability to selectively activate the serotonin 5-HT1A receptor. This receptor is involved in several physiological processes, making it an interesting target for research. However, N-(2-methoxyphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide also has limitations, including its potential for abuse and its side effects.

Future Directions

There are several future directions for research on N-(2-methoxyphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide, including the development of more potent and selective agonists for the serotonin 5-HT1A receptor. This could lead to the development of new therapeutic agents for the treatment of depression, anxiety, and other neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of N-(2-methoxyphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide and its potential side effects.

Synthesis Methods

N-(2-methoxyphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide can be synthesized using various methods, including the reaction of 1-piperazinecarboxamide with tetrahydro-2-furanone and 2-methoxyphenyl isocyanate. This reaction results in the formation of N-(2-methoxyphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide, which can be purified and characterized using various analytical techniques.

Scientific Research Applications

N-(2-methoxyphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide has been studied extensively for its potential use as a therapeutic agent for various diseases. It has been found to have several biological activities, including serotonin receptor agonism, which makes it a potential candidate for the treatment of depression and anxiety disorders. N-(2-methoxyphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarbothioamide has also been studied for its potential use in the treatment of Parkinson's disease and other neurological disorders.